Cas no 99017-89-7 (3,3-dimethylcyclohexane-1-carbaldehyde)

• Product Name: 3,3-dimethylcyclohexane-1-carbaldehyde
• CAS No: 99017-89-7
• MF: C₉H₁₆O
• MW: 140.222743034363
• MDL: MFCD21106624
• CID: 4667870
• PubChem ID: 6428753
• Update Time: 2025-08-05

3,3-dimethylcyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethylcyclohexane-1-carbaldehyde
• 3,3-dimethylcyclohexanecarboxaldehyde
• 1-formyl-3,3-dimethylcyclohexane
• AT26803

• MDL： MFCD21106624
• Inchi： 1S/C9H16O/c1-9(2)5-3-4-8(6-9)7-10/h7-8H,3-6H2,1-2H3
• InChI Key： TUXUBPZOTSIPJA-UHFFFAOYSA-N
• SMILES： O=CC1CCCC(C)(C)C1

Computed Properties

• Exact Mass: 140.120115130g/mol
• Monoisotopic Mass: 140.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Organic oxides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides